2,2-Difluoro-1-(2,3,6-trifluorophenyl)ethan-1-one
Overview
Description
2,2-Difluoro-1-(2,3,6-trifluorophenyl)ethan-1-one is an organic compound with the molecular formula C8H3F5O and a molecular weight of 210.10 g/mol This compound is characterized by the presence of both difluoro and trifluorophenyl groups, making it a unique fluorinated ketone
Preparation Methods
The synthesis of 2,2-Difluoro-1-(2,3,6-trifluorophenyl)ethan-1-one can be achieved through several methods:
Direct Fluorination: One common method involves the direct fluorination of a precursor compound using fluorinating agents such as boron trifluoride or lithium fluoride.
Grignard Reaction: Another method involves the reaction of trifluoroacetic acid with a Grignard reagent derived from bromobenzene.
Friedel-Crafts Acylation: This method involves the acylation of a benzene ring with trifluoroacetic anhydride in the presence of a Lewis acid catalyst such as aluminum chloride.
Chemical Reactions Analysis
2,2-Difluoro-1-(2,3,6-trifluorophenyl)ethan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids.
Reduction: Reduction of the compound using reducing agents like lithium aluminum hydride or sodium borohydride can yield the corresponding alcohols.
Scientific Research Applications
2,2-Difluoro-1-(2,3,6-trifluorophenyl)ethan-1-one has several applications in scientific research:
Mechanism of Action
The mechanism of action of 2,2-Difluoro-1-(2,3,6-trifluorophenyl)ethan
Properties
Molecular Formula |
C8H3F5O |
|---|---|
Molecular Weight |
210.10 g/mol |
IUPAC Name |
2,2-difluoro-1-(2,3,6-trifluorophenyl)ethanone |
InChI |
InChI=1S/C8H3F5O/c9-3-1-2-4(10)6(11)5(3)7(14)8(12)13/h1-2,8H |
InChI Key |
WCLUEBICCMFENU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1F)C(=O)C(F)F)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
